N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide

• IUPAC Name: N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C18H20N4O2/c1-14(23)20-16-7-5-15(6-8-16)18(24)22-12-10-21(11-13-22)17-4-2-3-9-19-17/h2-9H,10-13H2,1H3,(H,20,23)
• InChI Key: AMXGVSNNFIBRPX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide, also known as PIPAC, is a chemical compound that has been extensively researched for its potential applications in various fields of science.

Scientific Research Applications

N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit potent activity against certain types of cancer cells, as well as potential therapeutic effects on neurological disorders such as Parkinson's disease and Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide is not fully understood, but it is believed to act by modulating the activity of certain neurotransmitters in the brain, as well as by inhibiting the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects, including the ability to cross the blood-brain barrier and selectively target certain types of cancer cells. It has also been shown to modulate the activity of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine, which may contribute to its potential therapeutic effects on neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide is its potent activity against certain types of cancer cells, which makes it a promising candidate for further development as an anticancer agent. However, there are also several limitations to its use in lab experiments, including its relatively high cost and limited availability, as well as the need for further studies to fully elucidate its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide, including further studies on its mechanism of action and potential therapeutic effects on neurological disorders, as well as its potential applications in other areas of science such as drug delivery and materials science. Additionally, further studies are needed to fully evaluate its safety and efficacy in clinical trials, as well as to develop more efficient and cost-effective methods for its synthesis and purification.

Synthesis Methods

N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)phenyl]acetamide can be synthesized using a variety of methods, including the reaction between 4-(4-pyridin-2-ylpiperazine-1-carbonyl)benzoic acid and acetic anhydride in the presence of a catalyst. The resulting compound is then purified and characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.